Cas no 3685-28-7 (ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis)

Technical Introduction: Ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate (cis) is a chiral cyclohexane derivative featuring both an amino and an ester functional group in a cis-configuration. This stereospecific arrangement imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The cis-orientation enhances its utility in constructing rigid, spatially defined molecular frameworks. Its ethyl ester group offers synthetic flexibility for further derivatization, while the primary amine enables facile incorporation into amide or imine formations. The compound’s well-defined stereochemistry ensures reproducibility in asymmetric synthesis, supporting applications in drug discovery and fine chemical production. High purity and consistent stereochemical integrity are key advantages for research and industrial use.

ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis structure

3685-28-7 structure

Product Name:ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis

CAS No:3685-28-7

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD01333987

CID:1006167

PubChem ID:409963

Update Time:2025-10-17

ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

- Cis-4-Aminocyclohexane carboxylic acid ethyl ester
- CIS-ETHYL 4-AMINOCYCLOHEXANECARBOXYLATE
- Ethyl cis-4-aminocyclohexanecarboxylate
- AG-G-54438
- benzyl cis-4-amino-1-cyclohexanecarboxylate p-toluenesulphonate
- benzyl-cis-4-amino-1-cyclohexane carboxylate-p-toluenesulphonate
- cis-4-Amino-cyclohexan-carbonsaeure-(1)-aethylester
- cis-4-Amino-cyclohexancarbonsaeure-aethylester
- cis-4-Aminocyclohexanecarbo
- cis-4-amino-cyclohexanecarboxylic acid benzyl ester p-toluenesulphonate
- cis-4-amino-cyclohexanecarboxylic acid ethyl ester
- CTK5C6011
- ethyl cis-4-aminocyclohexanoate
- (cis-4-Carboethoxycyclohexyl)amine
- Ethyl cis-4-amino-1-cyclohexanecarboxylate
- ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis
- EN300-2580689
- AKOS016009344
- ethyl 4-amino-1-cyclohexanecarboxylate
- SB37436
- WASRJUXSLHUONH-ZKCHVHJHSA-N
- DTXSID201203631
- CS-W007228
- CS-0183648
- AB9198
- Z565905762
- SCHEMBL852813
- MFCD01333987
- Cyclohexanecarboxylic acid, 4-amino-, ethyl ester, cis-
- trans-Ethyl4-aminocyclohexanecarboxylate
- CIS-ETHYL4-AMINOCYCLOHEXANECARBOXYLATE
- 4-Aminocyclohexanecarboxylic acid ethyl ester
- F8881-6977
- DS-12658
- J-010401
- Oprea1_557108
- ethyl 4-aminocyclohexane-1-carboxylate
- 4-AMINO-CYCLOHEXANECARBOXYLIC ACID ETHYL ESTER
- MFCD01995051
- BCA49833
- A871264
- Cyclohexanecarboxylic acid, 4-amino-, ethyl ester, trans-
- AMY19037
- (1r,4r)-ethyl 4-aminocyclohexanecarboxylate
- Ethyl 4-aminocyclohexanecarboxylate
- ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate
- trans-Ethyl 4-aminocyclohexanecarboxylate
- MFCD01333991
- trans-4-Amino-cyclohexane-carboxylic acid ethyl ester
- EN300-1721193
- 3685-28-7
- SCHEMBL12069103
- WASRJUXSLHUONH-OCAPTIKFSA-N
- WASRJUXSLHUONH-UHFFFAOYSA-N
- (trans)-Ethyl 4-aminocyclohexanecarboxylate
- SCHEMBL3283
- CS-0129841
- DS-4508
- AKOS015909407
- DB-367295
- ethyl-4-amino-cyclohexane carboxylate
- 51498-33-0
- A909916
- SCHEMBL16503518
- AM9688
- DB-064666
- 4-Aminocyclohexane carboxylic acid ethyl ester
- trans-4-amino-cyclohexanecarboxylic acid ethylester
- DB-369951
- ETHYL TRANS-4-AMINOCYCLOHEXANECARBOXYLATE
- DS-4599
- AKOS010026243
- 4-AMINO-CYCLOHEXANECARBOXYLICACID ETHYL ESTER
- trans-4-amino-cyclohexanecarboxylic acid ethyl ester
- ETHYL (1R,4R)-4-AMINOCYCLOHEXANE-1-CARBOXYLATE
- 1678-68-8
- TRANS-4-AMINOCYCLOHEXANE CARBOXYLIC ACID ETHYL ESTER
- AB9197
- SB36860
- SCHEMBL826452
- cis-ethyl 4-aminocyclohexane-1-carboxylate
- EN300-49734
- MDL： MFCD01333987
- Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8H,2-6,10H2,1H3
- InChI Key： WASRJUXSLHUONH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CCC(CC1)N)=O

Computed Properties

Exact Mass: 171.12601
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 193-194 ºC (ethanol )
Boiling Point: 235.3±33.0 ºC (760 Torr),
Flash Point: 101.5±22.9 ºC,
Solubility: Slightly soluble (15 g/l) (25 º C),
PSA: 52.32

ethyl (1s,4s)-4-aminocyclohexane-1-carboxylate, cis Pricemore >>

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